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Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983

Technical Support Center: Cereclor High-
Temperature Applications

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers and scientists utilizing Cereclor (chlorinated paraffins) in high-temperature
applications. The focus is on understanding and minimizing volatility to ensure formulation
stability and performance.

Frequently Asked Questions (FAQs)
FAQ 1: What is Cereclor and why does it exhibit
volatility at high temperatures?

Cereclor is the trade name for a range of chlorinated paraffins (CPs).[1] These are complex
mixtures of polychlorinated n-alkanes, categorized by their carbon chain length and degree of
chlorination (typically 30-70% by weight).[2][3] They are used as plasticizers, flame retardants,
and extreme pressure additives in various materials like plastics, sealants, and lubricants.[2]

At elevated temperatures, the volatility and degradation of Cereclor are primarily driven by a
process called dehydrochlorination. The presence of unstable chlorine atoms, particularly at the
ends of the carbon chain, can lead to the elimination of hydrogen chloride (HCI). This process
initiates a chain reaction that forms double bonds (alkenes), leading to discoloration, and can
be accelerated by the released HCI. Further decomposition can cleave the carbon chains,
creating smaller, more volatile molecules.[4][5]
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Thermal Decomposition Pathway of Cereclor

Cereclor
(Chlorinated Paraffin)

High
Temperature

Y

Dehydrochlorination
(Loss of HCI)

Catplyzed by HCI

Polyene Formation

(Conjugated Double Bonds) NSRS

Smaller, Volatile

Discoloration & Degradation Byproducts

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Cereclor.

FAQ 2: How does the specific grade of Cereclor affect its
volatility?

The volatility of a Cereclor grade is influenced by its carbon chain length and, to a lesser
extent, its chlorine content.
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e Carbon Chain Length: Longer carbon chains (e.g., C>20) result in a higher molecular weight,
which generally leads to lower vapor pressure and reduced volatility.[6][7] Grades described
as "wax grades" or "long chain" are typically less volatile than short-chain (SCCP, C10-13) or
medium-chain (MCCP, C14-17) grades.[3][8][9]

o Chlorine Content: While higher chlorine content increases the molecular weight, the primary
factor for volatility remains the underlying paraffin chain length. However, stability can be
affected by the chlorination pattern.

For high-temperature applications, selecting a grade with a longer carbon chain is a primary
strategy to minimize volatility.

Table 1. Comparison of Select Cereclor Grades

Grade Chain Length Chlorine (%) Key Characteristics
High viscosity, low
Cereclor 42 >C20 (Wax Grade) 42 -
volatility.[9]
High viscosity, low
Cereclor 48 >C20 (Wax Grade) 48 -
volatility.[8][10]
) ) Versatile secondary
Cereclor S52 C14-C17 (Mid-Chain) 52

plasticizer.[11]

High molecular
Cereclor S58 C14-C17 (Mid-Chain) ~58 weight, low volatility
grade.[12][13]

Medium chlorine

Cereclor M50 C18-20 (Long-Chain) 50
content.[14]

Troubleshooting Guide
Issue 1: My formulation is showing significant weight
loss at high temperatures.

This is a direct indicator of volatility. The primary causes are the thermal decomposition of
Cereclor and the evaporation of the resulting smaller molecules.
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Troubleshooting Steps:

o Grade Selection: Re-evaluate your Cereclor grade. If using a short or medium-chain grade,
consider switching to a long-chain (C>20) or high molecular weight grade like Cereclor 48 to
reduce intrinsic volatility.[8][10]

» Add a Heat Stabilizer: Incorporate a heat stabilizer into your formulation. Stabilizers are
crucial for preventing thermal degradation.[3] They work by scavenging the initial HCI
produced, which breaks the catalytic cycle of dehydrochlorination.

e Reduce Thermal Exposure: Minimize the time your formulation is held at peak temperature
during processing to the extent possible.

o Consider Polymeric Plasticizers: For very demanding applications, investigate polymeric
plasticizers, which have significantly higher molecular weights and are inherently less prone
to migration and volatility.[15][16]
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Mechanism of Heat Stabilizers
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Caption: How heat stabilizers interrupt degradation.

Issue 2: The material is discoloring (yellowing/browning)
during processing.

Discoloration is a visual sign of thermal degradation, specifically the formation of conjugated
polyene structures after dehydrochlorination.
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Troubleshooting Steps:

e Incorporate a Heat Stabilizer: This is the most effective solution. Stabilizers like epoxidized
vegetable oils or organophosphorous compounds are often added to commercial Cereclor
to improve stability.[3] If discoloration persists, you may need a more robust or higher
concentration of stabilizer.

o Refine Raw Materials: Impurities in the base paraffin wax used to produce Cereclor, such as
branched-chain alkanes, aromatics, or nitrogen compounds, can negatively impact thermal
stability. Ensure you are using a high-purity grade of Cereclor.

o Check for Synergistic Effects: Analyze other components in your formulation. Certain
additives may inadvertently accelerate the degradation of Cereclor at high temperatures.

o Processing Atmosphere: If possible, processing in an inert atmosphere (e.g., nitrogen) can
sometimes mitigate discoloration caused by oxidation, which can be a secondary
degradation pathway.

Table 2: Common Heat Stabilizer Types for Chlorinated Paraffins

Stabilizer Type Mechanism Examples

Epoxidized Soybean Oil

Epoxidized Compounds HCI Scavenger o ) )
(ESO), Epoxidized Linseed Oil
Tris(nonylphenyl) phosphite

Organophosphites HCI Scavenger, Antioxidant (nonylphenyl) phosp
(TNPP)

Metal Soaps/Carboxylates HCI Scavenger Calcium/Zinc Stearates

) o Glycerol esters of
Glycerides Thermostabilizing effect

monocarboxylic acids[17]

Experimental Protocols
Protocol 1: Quantifying Volatility using
Thermogravimetric Analysis (TGA)
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This protocol allows for the precise measurement of weight loss as a function of temperature,
providing quantitative data on the volatility and thermal stability of your formulation.

Objective: To compare the thermal stability of different Cereclor formulations.
Methodology:

o Sample Preparation: Prepare 5-10 mg samples of your cured/final material. Ensure samples
are of a consistent size and form.

e Instrument Setup:
o Instrument: Thermogravimetric Analyzer (TGA).

o Atmosphere: Nitrogen (or air, depending on the application environment you wish to
simulate) at a constant flow rate (e.g., 20 mL/min).

o Temperature Program:
» Equilibrate at 30°C.
» Ramp from 30°C to 600°C at a heating rate of 10°C/min.
o Data Analysis:
o Plot weight percent (%) vs. temperature (°C).

o Determine the onset temperature of decomposition (T_onset), often defined as the
temperature at which 5% weight loss occurs (T_d5%).

o Compare the T_d5% values for different formulations. A higher T_d5% indicates greater
thermal stability and lower volatility at a given temperature.

o Compare the total weight loss within your application's temperature range.

Protocol 2: Workflow for Developing a High-Temperature
Formulation
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This logical workflow guides the selection and validation process for incorporating Cereclor
into a new high-temperature application.

High-Temperature Formulation Workflow

1. Define Temperature
& Performance Requirements

2. Select Candidate Cereclor Grade
(Prioritize Long-Chain / High MW)

3. Select Heat Stabilizer(s)

4. Prepare Initial Formulations
(Vary Stabilizer Concentration)

5. Conduct Thermal AnaIyS|s (TGA)
Measure T_d5% and Weight Loss

:

6. Evaluate Physical Properties
(e.g., Hardness, Color) Post-Heat Aging

Decision

Requirements
Not Met

8. Final Validation 7. Optimize Formulation
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Caption: Experimental workflow for formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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